molecular formula C12H18O4 B8658258 Diethyl 2-(1,1-dimethyl-2-propynyl)malonate CAS No. 21079-27-6

Diethyl 2-(1,1-dimethyl-2-propynyl)malonate

Cat. No.: B8658258
CAS No.: 21079-27-6
M. Wt: 226.27 g/mol
InChI Key: GNCXYZOCHNPJEF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Diethyl 2-(1,1-dimethyl-2-propynyl)malonate is a useful research compound. Its molecular formula is C12H18O4 and its molecular weight is 226.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

21079-27-6

Molecular Formula

C12H18O4

Molecular Weight

226.27 g/mol

IUPAC Name

diethyl 2-(2-methylbut-3-yn-2-yl)propanedioate

InChI

InChI=1S/C12H18O4/c1-6-12(4,5)9(10(13)15-7-2)11(14)16-8-3/h1,9H,7-8H2,2-5H3

InChI Key

GNCXYZOCHNPJEF-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C(=O)OCC)C(C)(C)C#C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Diethyl malonate (34.8 g.) was added to a solution of sodium (5.0 g.) in ethanol (500 ml.) and the mixture stirred for a few minutes. 3,3-Dimethyl-1-bromoallene (32.0 g.) was then added dropwise at the ambient temperature after which the mixture was refluxed for 3 hours. The ethanolic solution obtained was poured into an excess of water and the mixture extracted with chloroform (3×200 ml.). The extracts were combined, dried with anhydrous sodium sulphate and evaporated and the residual oil distilled under reduced pressure to yield ethyl 3,3-dimethyl-2-ethoxycarbonylpent-4-ynoate, as an oil b.p. 56°-60°/0.1 mm. Hg.
Quantity
34.8 g
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
32 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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